Cas no 2172610-34-1 (4-(prop-1-en-1-yl)pyrrolidin-3-ol)

4-(Prop-1-en-1-yl)pyrrolidin-3-ol is a chiral pyrrolidine derivative featuring a hydroxyl group at the 3-position and a prop-1-en-1-yl substituent at the 4-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. Its structural versatility allows for further functionalization, enabling applications in asymmetric synthesis and medicinal chemistry. The presence of both hydroxyl and alkene groups offers opportunities for selective modifications, enhancing its utility in complex molecular frameworks. The compound's well-defined stereochemistry also makes it suitable for enantioselective reactions, contributing to its relevance in fine chemical and drug discovery research.

4-(prop-1-en-1-yl)pyrrolidin-3-ol structure

2172610-34-1 structure

Product Name:4-(prop-1-en-1-yl)pyrrolidin-3-ol

CAS No:2172610-34-1

MF:C₇H₁₃NO

MW:127.184221982956

CID:5862171

PubChem ID:165599061

Update Time:2025-11-07

4-(prop-1-en-1-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

- 4-(prop-1-en-1-yl)pyrrolidin-3-ol
- EN300-1625080
- 2172610-34-1
- Inchi： 1S/C7H13NO/c1-2-3-6-4-8-5-7(6)9/h2-3,6-9H,4-5H2,1H3/b3-2+
- InChI Key： WSMKXUDVPUWMPI-NSCUHMNNSA-N
- SMILES： OC1CNCC1/C=C/C

Computed Properties

Exact Mass: 127.099714038g/mol
Monoisotopic Mass: 127.099714038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 112
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 32.3Å²

4-(prop-1-en-1-yl)pyrrolidin-3-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1625080-0.05g	4-(prop-1-en-1-yl)pyrrolidin-3-ol	2172610-34-1	0.05g	$1032.0	2023-06-04
Enamine	EN300-1625080-0.1g	4-(prop-1-en-1-yl)pyrrolidin-3-ol	2172610-34-1	0.1g	$1081.0	2023-06-04
Enamine	EN300-1625080-0.25g	4-(prop-1-en-1-yl)pyrrolidin-3-ol	2172610-34-1	0.25g	$1131.0	2023-06-04
Enamine	EN300-1625080-0.5g	4-(prop-1-en-1-yl)pyrrolidin-3-ol	2172610-34-1	0.5g	$1180.0	2023-06-04
Enamine	EN300-1625080-1.0g	4-(prop-1-en-1-yl)pyrrolidin-3-ol	2172610-34-1	1g	$1229.0	2023-06-04
Enamine	EN300-1625080-2.5g	4-(prop-1-en-1-yl)pyrrolidin-3-ol	2172610-34-1	2.5g	$2408.0	2023-06-04
Enamine	EN300-1625080-5.0g	4-(prop-1-en-1-yl)pyrrolidin-3-ol	2172610-34-1	5g	$3562.0	2023-06-04
Enamine	EN300-1625080-10.0g	4-(prop-1-en-1-yl)pyrrolidin-3-ol	2172610-34-1	10g	$5283.0	2023-06-04
Enamine	EN300-1625080-50mg	4-(prop-1-en-1-yl)pyrrolidin-3-ol	2172610-34-1	50mg	$707.0	2023-09-22
Enamine	EN300-1625080-100mg	4-(prop-1-en-1-yl)pyrrolidin-3-ol	2172610-34-1	100mg	$741.0	2023-09-22

4-(prop-1-en-1-yl)pyrrolidin-3-ol Related Literature

1. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

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3. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

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4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

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5. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

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Additional information on 4-(prop-1-en-1-yl)pyrrolidin-3-ol

4-(Prop-1-en-1-yl)pyrrolidin-3-ol: A Comprehensive Overview

4-(Prop-1-en-1-yl)pyrrolidin-3-ol, also known by its CAS number 2172610-34-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are widely studied due to their diverse biological activities and potential applications in drug development.

The structure of 4-(propenyl)pyrrolidinol (as it is sometimes referred to) consists of a pyrrolidine ring with a hydroxyl group at position 3 and a propenyl group at position 4. This unique arrangement of functional groups makes it a valuable molecule for exploring various chemical reactions and biological interactions.

Recent studies have highlighted the potential of 4-(propenyl)pyrrolidinol as a precursor for synthesizing bioactive compounds. For instance, researchers have demonstrated its utility in the construction of complex natural product analogs, which are crucial for understanding the mechanisms of action of various pharmacological agents.

In terms of synthesis, 4-(propenyl)pyrrolidinol can be prepared through several routes, including ring-opening reactions and enamine chemistry. These methods not only provide efficient pathways for its preparation but also offer opportunities for functional group diversification, which is essential for exploring its potential applications.

The biological activity of CAS No 2172610-34-1 has been a focal point of recent investigations. Studies suggest that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic applications in areas such as neurodegenerative diseases and cardiovascular disorders.

Beyond its direct biological applications, 4-(propenyl)pyrrolidinol has also found use in materials science. Its ability to participate in polymerization reactions has led to its exploration as a building block for novel polymeric materials with tailored properties.

In conclusion, CAS No 2172610-34-1, or 4-(propenyl)pyrrolidinol, represents a versatile compound with a wide range of potential applications across multiple disciplines. As research continues to uncover its properties and capabilities, this compound is poised to play an increasingly important role in both academic and industrial settings.